N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
• InChI: InChI=1S/C18H15N3O3S/c1-11-6-7-12-15(10-11)25-17(19-12)20-16(22)8-9-21-13-4-2-3-5-14(13)24-18(21)23/h2-7,10H,8-9H2,1H3,(H,19,20,22)
• InChI Key: WKXCYLVZWKMYND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CCN3C4=CC=CC=C4OC3=O
• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol
• CAS No.: 851989-50-9

Description

N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide is a useful research compound. Its molecular formula is C18H15N3O3S and its molecular weight is 353.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Physicochemical Characterization

N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide and its derivatives have been synthesized and characterized through various methods including NMR, IR spectroscopy, and mass spectrometry. These compounds demonstrate notable psychotropic, anti-inflammatory, and cytotoxic activities. Their sedative action, high anti-inflammatory activity, selective cytotoxic effects concerning tumor cell lines, and antimicrobial action have been documented. The correlation between biological results and structural characteristics is explored to understand the relationship between chemical structure and biological activity (Zablotskaya et al., 2013).

Antimicrobial and Anti-inflammatory Activities

Derivatives bearing the this compound structure have been evaluated for their antimicrobial and anti-inflammatory properties. Novel compounds in this chemical class have shown promising results against a variety of pathogenic bacterial strains and demonstrated anti-inflammatory activity in selected models, highlighting their potential for further development in medical applications (Kendre et al., 2015).

Anticancer Activity

A series of derivatives has been synthesized and assessed for their anticancer activity, revealing that certain compounds exhibit significant inhibitory effects on various cancer cell lines. These studies provide valuable insights into the therapeutic potential of this compound derivatives against cancer, showcasing their ability to act as potent anticancer agents with specific activity profiles against different tumor types (Havrylyuk et al., 2010).

Luminescent Properties for White Light Emission

Investigations into the luminescent properties of benzothiazole derivatives, including those similar to this compound, have led to the development of materials capable of emitting white light. These findings have implications for the design and fabrication of white-light emitting devices, offering a novel approach to creating lighting solutions based on structurally similar compounds without detrimental energy transfer (Lu et al., 2017).